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Compound of Interest

Compound Name: 4,4'-Sulfonyldibenzoic acid

Cat. No.: B119912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides in-depth health and safety information for 4,4'-Sulfonyldibenzoic
acid (CAS No. 2449-35-6), a compound of interest in various research and development
applications. The following sections detail its hazardous properties, safe handling procedures,
emergency response, and physical and chemical characteristics, supported by standardized
experimental protocols.

Hazard Identification and Classification

4,4'-Sulfonyldibenzoic acid is classified as an irritant. It can cause serious eye irritation and
may lead to respiratory tract irritation.[1][2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation.
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.

Pictogram:
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lw.Exclamation Mark GHS Pictogram

Signal Word: Warning

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4,4'-Sulfonyldibenzoic acid is
provided below. These characteristics are essential for understanding its behavior under
various experimental and storage conditions.

Property Value

Molecular Formula C14H1006S

Molecular Weight 306.29 g/mol

Appearance White to off-white crystalline powder
Melting Point >350 °C

Boiling Point 590.1 + 35.0 °C at 760 mmHg (Predicted)
Density 1.509 + 0.06 g/cm? (Predicted)

Solubility Soluble in Dimethylformamide (DMF)
pKa 3.28 £ 0.10 (Predicted)

Toxicological Information

While specific toxicological studies on 4,4'-Sulfonyldibenzoic acid are not readily available in
the public domain, the hazard classification indicates potential for eye and respiratory irritation.
The experimental protocols for determining such endpoints are standardized.

Experimental Protocols for Toxicological Assessment

Acute Oral Toxicity (General Protocol based on OECD Guideline 420): This test provides
information on the adverse effects of a single oral dose of a substance. In the Fixed Dose
Procedure, groups of animals, typically female rats, are dosed in a stepwise manner at fixed
dose levels (5, 50, 300, 2000, or 5000 mg/kg).[3][4][5][6][7] The objective is to identify a dose
that produces evident toxicity but not mortality. Observations of the animals are made for at
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least 14 days, noting any signs of toxicity or mortality.[3][7] This method allows for the
classification of the substance according to the Globally Harmonized System (GHS).[3][4]

Eye Irritation/Corrosion (General Protocol based on OECD Guideline 405): This in vivo test is
designed to assess the potential of a substance to cause eye irritation or corrosion.[8][9][10] A
single dose of the test substance is applied to one eye of an experimental animal, usually an
albino rabbit, with the untreated eye serving as a control.[8] The eyes are examined at specific
intervals (1, 24, 48, and 72 hours) and the degree of irritation to the cornea, iris, and
conjunctiva is scored. The reversibility of any observed effects is also evaluated over a period
of up to 21 days. To minimize animal distress, a weight-of-the-evidence analysis and in vitro
testing are recommended before conducting in vivo studies.[8][11]

Skin Irritation (General Protocol based on OECD Guideline 439): This in vitro method utilizes a
reconstructed human epidermis (RhE) model to identify skin irritants.[12][13][14][15] The test
substance is applied topically to the tissue surface. After a defined exposure period, the cell
viability of the epidermis is measured, typically using an MTT assay.[12] A substance is
identified as an irritant if the tissue viability is reduced below a certain threshold (e.g., < 50%)
compared to a negative control.[12] This method is a validated alternative to in vivo rabbit skin
irritation tests.[14]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize exposure and
ensure laboratory safety.

Handling:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE).

Storage:
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o Keep the container tightly closed.
» Store in a dry, cool, and well-ventilated place.
o Store locked up.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4,4'-
Sulfonyldibenzoic acid:

o Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Impervious
clothing should be worn where there is a risk of significant exposure.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or
equivalent particulate respirator should be used.

Emergency Procedures
First Aid Measures

A systematic approach to first aid is essential in case of accidental exposure.
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Exposure to 4,4'-Sulfonyldibenzoic Acid

[ Inhalation J [ Skin Contact ] [ Eye Contact J [ Ingestion ]

First Aid Response

\4 ) 4
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Move to Fresh Air. Wash off with soap and plenty of water. Rinse mouth with water.
If not breathing, give artificial respiration. Remove contaminated clothing. Do NOT induce vomiting.

Medical Attention
v/\"\

Click to download full resolution via product page

First Aid Procedures for Exposure

Accidental Release Measures

In the event of a spill, follow a structured response to contain and clean up the material safely.
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Accidental Release Occurs

Prevent further leakage or spillage if safe to do so.
Avoid dust formation.

Sweep up and shovel.
Do not create dust.

Collect in a suitable, closed container for disposal.

Clean spill area.

Dispose of waste according to local regulations.

Click to download full resolution via product page

Accidental Release Response Workflow
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Environmental Precautions: Do not let the product enter drains.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustion may produce hazardous gases such as carbon oxides and
sulfur oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Ecotoxicological Information

Specific ecotoxicity data for 4,4'-Sulfonyldibenzoic acid is limited. However, as with any
chemical, release into the environment should be avoided. The principles for assessing aquatic
toxicity are outlined below.

Experimental Protocols for Ecotoxicity Assessment

Acute Toxicity to Fish (General Protocol based on OECD Guideline 203): This test determines
the concentration of a chemical that is lethal to 50% of a test fish population (LC50) over a 96-
hour period.[16] Fish are exposed to various concentrations of the substance in water, and
mortality is recorded.

Acute Immobilisation Test for Daphnia (General Protocol based on OECD Guideline 202): This
test measures the concentration at which 50% of the Daphnia magna (a small crustacean) are
immobilized (EC50) after a 48-hour exposure.[16] This provides an indication of acute toxicity
to aquatic invertebrates.

Biodegradability: Information on the biodegradability of 4,4'-Sulfonyldibenzoic acid is not
readily available. Studies would be required to determine its persistence in the environment.

Bioaccumulation: The potential for this compound to bioaccumulate in organisms is also not
well-documented. This would typically be assessed by determining its octanol-water partition
coefficient (Log Kow) and, if necessary, conducting bioaccumulation studies in aquatic
organisms.
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Disposal Considerations

Dispose of 4,4'-Sulfonyldibenzoic acid and its containers in accordance with local, regional,
and national regulations. Waste material should be handled by a licensed professional waste
disposal service.

This guide is intended for informational purposes only and should not be substituted for a
comprehensive risk assessment conducted by qualified professionals. Always refer to the most
current Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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